3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid

• IUPAC Name: 3-[cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid
• InChI: InChI=1S/C12H16N2O2/c15-12(16)5-8-14(11-1-2-11)9-10-3-6-13-7-4-10/h3-4,6-7,11H,1-2,5,8-9H2,(H,15,16)
• InChI Key: LVCUCRBBVIEKNT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCC(=O)O)CC2=CC=NC=C2
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid, also known as CPPA, is a synthetic compound that has been widely used in scientific research. CPPA belongs to the family of positive allosteric modulators (PAMs) of the metabotropic glutamate receptor subtype 5 (mGluR5), which plays a crucial role in various physiological and pathological processes.

Mechanism of Action

The mechanism of action of 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid involves the positive allosteric modulation of mGluR5. 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid binds to a site on the receptor that is distinct from the glutamate binding site and enhances the receptor's response to glutamate. This leads to increased signaling through downstream pathways that are involved in various physiological and pathological processes.
Biochemical and Physiological Effects:
3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has been shown to have various biochemical and physiological effects. It has been shown to enhance the activity of mGluR5, which plays a crucial role in various physiological processes such as synaptic plasticity, learning, and memory. 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has also been shown to have neuroprotective effects and to promote the survival of neurons in various models of neurodegenerative diseases. In addition, 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has been shown to have anti-inflammatory effects and to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has several advantages for lab experiments. It is a selective and potent PAM of mGluR5, which makes it a useful tool for studying the role of mGluR5 in various neurological and psychiatric disorders. 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid is also stable and can be easily synthesized and purified. However, 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has some limitations for lab experiments. It has poor solubility in water and requires the use of organic solvents for administration, which can affect the bioavailability and pharmacokinetics of the compound. In addition, 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has not been extensively studied in vivo, which limits its usefulness for studying the physiological and pathological role of mGluR5 in animal models.

Future Directions

There are several future directions for the study of 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid. One direction is to investigate the potential therapeutic applications of 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid in various neurological and psychiatric disorders. Another direction is to study the pharmacokinetics and bioavailability of 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid in vivo to better understand its potential use as a therapeutic agent. In addition, further studies are needed to investigate the safety and toxicity of 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid, especially in long-term use. Finally, the development of more selective and potent PAMs of mGluR5 may provide new tools for studying the role of mGluR5 in various physiological and pathological processes.

Synthesis Methods

3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid can be synthesized using a multi-step process that involves the reaction of cyclopropylamine with 4-bromomethylpyridine followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by the reaction of the resulting amine with 3-bromopropanoic acid. The purity and yield of 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has been extensively used in scientific research to study the role of mGluR5 in various neurological and psychiatric disorders such as autism, schizophrenia, and addiction. 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has been shown to enhance the activity of mGluR5 by binding to a site on the receptor that is distinct from the glutamate binding site. This enhances the receptor's response to glutamate and leads to increased signaling through downstream pathways. 3-[Cyclopropyl(pyridin-4-ylmethyl)amino]propanoic acid has also been used to study the role of mGluR5 in synaptic plasticity, learning, and memory.